molecular formula C11H12N2O3S B8670138 (1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methanol CAS No. 52961-33-8

(1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methanol

Cat. No.: B8670138
CAS No.: 52961-33-8
M. Wt: 252.29 g/mol
InChI Key: XPYGFPAXOSJDKI-UHFFFAOYSA-N
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Description

(1-((4-Methylphenyl)sulfonyl)-1H-imidazol-5-yl)methanol is a useful research compound. Its molecular formula is C11H12N2O3S and its molecular weight is 252.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

52961-33-8

Molecular Formula

C11H12N2O3S

Molecular Weight

252.29 g/mol

IUPAC Name

[3-(4-methylphenyl)sulfonylimidazol-4-yl]methanol

InChI

InChI=1S/C11H12N2O3S/c1-9-2-4-11(5-3-9)17(15,16)13-8-12-6-10(13)7-14/h2-6,8,14H,7H2,1H3

InChI Key

XPYGFPAXOSJDKI-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)N2C=NC=C2CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To an ice cold solution of 0.08 mole of sodium bicarbonate in 40 ml of water is added 0.02 mole of imidazol-5-ylmethanol hydrochloride followed by a solution of 0.025 mole of tosylchloride in 30 ml of ethyl acetate. The reaction mixture is stirred at room temperature for 5 hours. The organic phase is separated, washed with sodium bicarbonate, and dried over magnesium sulfate and concentrated under reduced pressure. The residue is crystallized from ethyl acetate to afford 1-tosylimidazol-5-ylmethanol.
[Compound]
Name
ice
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0 (± 1) mol
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reactant
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0.08 mol
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0.02 mol
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Name
Quantity
40 mL
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0.025 mol
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reactant
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Quantity
30 mL
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solvent
Reaction Step Three

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